N-(4-(N-(2-(benzofuran-2-yl)-2-hydroxypropyl)sulfamoyl)phenyl)acetamide

• IUPAC Name: N-[4-[[2-(1-benzofuran-2-yl)-2-hydroxypropyl]sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C19H20N2O5S/c1-13(22)21-15-7-9-16(10-8-15)27(24,25)20-12-19(2,23)18-11-14-5-3-4-6-17(14)26-18/h3-11,20,23H,12H2,1-2H3,(H,21,22)
• InChI Key: MKDQTQYVYPRWTM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC(C)(C2=CC3=CC=CC=C3O2)O
• Molecular Formula: C19H20N2O5S
• Molecular Weight: 388.4 g/mol

Description

N-(4-(N-(2-(benzofuran-2-yl)-2-hydroxypropyl)sulfamoyl)phenyl)acetamide, also known as BFA-8, is a chemical compound that has been extensively studied for its potential therapeutic applications. BFA-8 belongs to the class of sulfonamide derivatives and has been found to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Characterization

N-(4-(N-(2-(benzofuran-2-yl)-2-hydroxypropyl)sulfamoyl)phenyl)acetamide and related compounds have been extensively studied for their synthesis, characterization, and potential applications. For instance, Lahtinen et al. (2014) synthesized and characterized four sulfanilamide derivatives, including N-[4-(phenylsulfamoyl)phenyl]acetamide, through various spectroscopic methods and X-ray diffraction. The compounds exhibited distinct packing and hydrogen bonding models, showcasing the importance of molecular conformation in their structural properties (Lahtinen et al., 2014).

Antimicrobial Studies

The antimicrobial properties of sulfonamide derivatives, including structures similar to this compound, have been explored. Ghorab et al. (2015) synthesized and evaluated the cytotoxic activity of various sulfonamide derivatives against breast and colon cancer cell lines, highlighting the potential of these compounds in developing new therapeutic agents (Ghorab et al., 2015).

Bioactive Compound Synthesis

The synthesis of bioactive compounds utilizing this compound as a precursor or related structures has been a focus of research. Irshad et al. (2014) worked on synthesizing O- and N-substituted derivatives starting with planetol, revealing the compounds' cholinesterase inhibition and antibacterial properties, thus indicating their significance in medicinal chemistry (Irshad et al., 2014).

Photoregulated Release and Uptake of Pharmaceuticals

Innovative research on the photoregulated release and uptake of pharmaceuticals has been conducted, using materials that could be related to or inspired by the structure of this compound. Gong et al. (2008) developed a water-soluble azobenzene-containing functional monomer for fabricating a photoresponsive molecularly imprinted hydrogel material, demonstrating a novel approach to controlled drug release (Gong et al., 2008).

Mechanism of Action

Target of Action

The compound contains a benzofuran moiety, which is a common structure in many biologically active compounds. Benzofuran derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial activity .

Biochemical Pathways

Benzofuran derivatives have been reported to affect various biochemical pathways, depending on their specific structures and targets .

Result of Action

The result of the compound’s action would depend on its specific biological targets and mode of action. For benzofuran derivatives with antimicrobial activity, the result might be the inhibition of microbial growth .

Action Environment

The action of the compound could be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. For example, certain benzofuran derivatives have been reported to undergo photoinduced reactions .